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Compound of Interest

Compound Name: Trimethylsilyl isothiocyanate

Cat. No.: B1198659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, safety

data, and handling precautions for trimethylsilyl isothiocyanate (TMSNCS). It is intended to

serve as an essential resource for laboratory personnel, ensuring the safe and effective use of

this versatile reagent in research and development.

Chemical and Physical Properties
Trimethylsilyl isothiocyanate is an organosilicon compound widely utilized in organic

synthesis.[1] A summary of its key physical and chemical properties is presented below.
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Property Value References

CAS Number 2290-65-5 [1]

Molecular Formula C₄H₉NSSi [2]

Molecular Weight 131.27 g/mol [3]

Appearance Light yellow liquid [2]

Boiling Point 143 °C [1][4]

Melting Point -32.8 °C [1][4]

Density 0.931 g/mL at 25 °C [1][4]

Flash Point 29 °C (closed cup) [1][3]

Refractive Index 1.482 (n20/D) [3]

Vapor Density >1 (vs air)

Solubility Reacts with water [1]

Safety and Hazard Information
Trimethylsilyl isothiocyanate is classified as a hazardous chemical and requires careful

handling.[5] The following table summarizes its hazard classifications.
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Hazard Classification Category

Flammable liquids Category 3

Acute oral toxicity Category 3

Acute dermal toxicity Category 3

Acute inhalation toxicity Category 3

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2

Respiratory sensitization Category 1

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Signal Word: Danger[5]

Hazard Statements:[1]

H226: Flammable liquid and vapor.

H301: Toxic if swallowed.

H311: Toxic in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H331: Toxic if inhaled.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H335: May cause respiratory irritation.

Handling and Storage Precautions
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Strict adherence to safety protocols is mandatory when working with trimethylsilyl
isothiocyanate.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[5] Ensure eyewash

stations and safety showers are readily accessible.[2]

Skin Protection: Wear flame-retardant antistatic protective clothing and appropriate chemical-

resistant gloves (e.g., Viton®).[6][7] Inspect gloves before use.[2]

Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume

hood.[5][6] If inhalation exposure is possible, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[2][5]

Safe Handling Practices
Handle the product only in a closed system or with appropriate exhaust ventilation.[5]

Use non-sparking, explosion-proof tools and equipment.[2]

Ground and bond containers and receiving equipment to prevent static electricity discharge.

[5]

Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or mists.[6]

Do not eat, drink, or smoke when using this product.[5] Wash hands and any exposed skin

thoroughly after handling.[5]

Storage
Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][8]

Keep the container tightly closed and store under an inert atmosphere (e.g., nitrogen).[2]

This compound is moisture-sensitive; exposure to moist air or water should be avoided.[2][9]

Incompatible materials to avoid include acids, strong oxidizing agents, strong bases,

alcohols, and amines.[5]
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Emergency Procedures
First Aid Measures

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing.[5] Seek immediate medical attention.[5] If breathing is difficult, give oxygen. If

not breathing, give artificial respiration.[5]

Skin Contact: Immediately take off all contaminated clothing.[5] Rinse skin with plenty of

water for at least 15 minutes.[8] Seek immediate medical attention.[5]

Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses, if

present and easy to do. Continue rinsing.[5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[5] Immediately call a poison

center or doctor.[5]

Spill and Leak Procedures
Remove all sources of ignition and evacuate the area.[8]

Use personal protective equipment.[8]

Absorb the spill with inert material (e.g., sand, silica gel, acid binder, universal binder,

sawdust) and collect it in a suitable, closed container for disposal.[8]

Do not allow the product to enter drains or waterways.[10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[11]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[11]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[2] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), silicon dioxide, and sulfur oxides.[8]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8]

Experimental Protocols and Applications
Trimethylsilyl isothiocyanate is a versatile reagent in organic synthesis, acting as an

ambident nucleophile.[1] It can react through either the nitrogen or the sulfur atom, depending

on the substrate and reaction conditions.

General Laboratory Synthesis of Trimethylsilyl
Isothiocyanate
A common laboratory-scale synthesis involves the reaction of trimethylsilyl chloride with

potassium thiocyanate.[3]

General Synthesis of Trimethylsilyl Isothiocyanate

Trimethylsilyl Chloride

Trimethylsilyl Isothiocyanate

 Reaction 

Potassium Thiocyanate

Potassium Chloride

Click to download full resolution via product page

Caption: Synthesis of Trimethylsilyl Isothiocyanate.

Key Synthetic Applications
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5.2.1. Halide Substitution Reactions

As a sulfur nucleophile, TMSNCS can displace halides from various alkyl substrates to form

alkyl thiocyanates.[1]

Halide Substitution using Trimethylsilyl Isothiocyanate

Alkyl Halide (R-X)

Alkyl Thiocyanate (R-SCN)

 Nucleophilic Substitution 

Trimethylsilyl Isothiocyanate (TMSNCS)

Trimethylsilyl Halide (TMS-X)

Click to download full resolution via product page

Caption: Halide Substitution Workflow.

5.2.2. Reactions with Aldehydes and Acetals

Acting as a nitrogen nucleophile, TMSNCS adds across the carbonyl group of aldehydes in an

acid-catalyzed process.[1][3]
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Reaction of Trimethylsilyl Isothiocyanate with Aldehydes

Aldehyde (R-CHO)

Intermediate Adduct

 Addition 

Trimethylsilyl Isothiocyanate (TMSNCS)

α-Isothiocyanato Silyl Ether

 Silylation 

Click to download full resolution via product page

Caption: Reaction with Aldehydes.

5.2.3. Synthesis of Heterocycles

Trimethylsilyl isothiocyanate is a key reagent in the synthesis of various heterocyclic

compounds, such as mercapto-1,2,4-triazoles and 2-amino-1,3,4-oxadiazoles.[1][3]

Synthesis of 3-phenyl-5-mercapto-4H-1,2,4-triazole:[1]
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Synthesis of a Mercapto-1,2,4-triazole

Benzohydrazide

Reflux in Ethanol

Trimethylsilyl Isothiocyanate

Thiosemicarbazide Intermediate

Reflux

NaOH (aq)

Neutralization

Acetic Acid

3-phenyl-5-mercapto-4H-1,2,4-triazole

Click to download full resolution via product page

Caption: Mercapto-1,2,4-triazole Synthesis.

This guide is intended to provide essential information for the safe handling and use of

trimethylsilyl isothiocyanate. Always refer to the most current Safety Data Sheet (SDS)

provided by the supplier before use and ensure that all laboratory personnel are thoroughly

trained in the proper handling procedures for this and all other hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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